Cas no 2172313-67-4 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}butanoic acid)

• Product Name: 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}butanoic acid
• CAS No: 2172313-67-4
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 6027504
• PubChem ID: 165509790
• Update Time: 2025-11-01

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}butanoic acid
• EN300-1551965
• 2172313-67-4
• 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thian-4-yl]acetamido}butanoic acid

• Inchi： 1S/C26H30N2O5S/c1-17(14-24(30)31)27-23(29)15-26(10-12-34-13-11-26)28-25(32)33-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22H,10-16H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： ISEYIKDQUFYQLS-UHFFFAOYSA-N
• SMILES： S1CCC(CC(NC(C)CC(=O)O)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 130Ų

Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}butanoic acid

Introduction to 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}butanoic Acid (CAS No. 2172313-67-4)

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}butanoic acid, identified by its CAS number 2172313-67-4, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its intricate structural framework, combines various functional groups that make it a promising candidate for further exploration in medicinal chemistry.

The compound features a core structure that integrates a thianyl moiety with an acetamido group, linked to a butanoic acid chain. The presence of a (9H-fluoren-9-yl)methoxycarbonyl group adds an additional layer of complexity, suggesting potential interactions with biological targets that are sensitive to such modifications. This unique combination of chemical features positions the molecule as a versatile tool for investigating various biochemical pathways.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes through precise targeting. The structural design of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}butanoic acid aligns well with this trend, as it incorporates elements that have demonstrated efficacy in interacting with enzymes and receptors involved in critical metabolic and signaling pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. The thianyl group is known to exhibit anti-inflammatory properties, while the fluorenyl moiety can enhance binding affinity to specific biological targets. These characteristics make 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}butanoic acid a valuable candidate for further investigation in preclinical studies aimed at developing new therapeutic agents.

Moreover, the compound's structural complexity suggests that it may have multiple modes of action, which could be advantageous in treating multifaceted diseases. Researchers are particularly interested in exploring its potential as an inhibitor of key enzymes involved in pain signaling and neuroinflammation. Preliminary studies have indicated that derivatives of this compound may exhibit significant pharmacological activity without causing adverse effects commonly associated with existing treatments.

The synthesis of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}butanoic acid presents both challenges and opportunities for chemists. The need for precise control over reaction conditions and the careful selection of reagents are crucial to achieving high yields and purity. However, advancements in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one on a scalable basis.

In conclusion, 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-y] acetamido}butanoic acid (CAS No. 2172313--67--4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it an exciting prospect for further research and development. As scientists continue to unravel the complexities of its interactions with biological systems, this compound is poised to play a crucial role in the discovery of new treatments for various diseases.